4,7-Dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,7-Dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as DCPPB and has been found to possess unique properties that make it suitable for a range of applications. In
Scientific Research Applications
Antimicrobial Activity
4,7-Dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole and its derivatives have been extensively studied for their antimicrobial properties. A range of benzothiazole derivatives, including those related to 4,7-Dichloro-1,3-benzothiazole, have demonstrated significant broad-spectrum antimicrobial activity against bacterial strains like Escherichia coli and Staphylococcus aureus, and fungal strains such as Candida albicans and Aspergillus niger (Padalkar et al., 2014). Additionally, compounds synthesized from 2-amino substituted benzothiazoles have shown variable and modest activity against bacteria and fungi (Patel & Agravat, 2007).
Antitumor Activity
Recent research has highlighted the potential antitumor activity of benzothiazole derivatives. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have exhibited considerable anticancer activity against various cancer cell lines. Specific compounds within this group have been found to be effective against some cancer cell lines, suggesting a promising area for further exploration in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).
Synthesis of Novel Compounds
Research on the synthesis of novel compounds utilizing 4,7-Dichloro-1,3-benzothiazole has been ongoing. For example, novel 5-arylidene-3-(6,7-dichloro-1,3-benzothiazol-2-yl)-phenyl-3,5-dihydro-4H-imidazol-4-ones have been synthesized and evaluated for their antimicrobial activities against various bacterial and fungal strains (Baldaniya, 2010). This research demonstrates the versatility of benzothiazole derivatives in creating new chemical entities with potential therapeutic applications.
Safety and Hazards
properties
IUPAC Name |
4,7-dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2N3S/c18-13-6-7-14(19)16-15(13)20-17(23-16)22-10-8-21(9-11-22)12-4-2-1-3-5-12/h1-7H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNNIBMKSUVBLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(C=CC(=C4S3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,7-Dichloro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.